Cas no 954639-96-4 (N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(thiophen-2-yl)acetamide)

• Product Name: N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(thiophen-2-yl)acetamide
• CAS No: 954639-96-4
• MF: C₁₇H₂₀N₂O₃S₂
• MW: 364.482301712036
• CID: 5851472
• PubChem ID: 16930865
• Update Time: 2025-05-24

N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-thiophen-2-ylacetamide
• N-(2-(ethylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(thiophen-2-yl)acetamide
• AKOS024645632
• 954639-96-4
• N-[2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-2-(thiophen-2-yl)acetamide
• F2391-0892
• N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C17H20N2O3S2/c1-2-24(21,22)19-8-7-13-5-6-15(10-14(13)12-19)18-17(20)11-16-4-3-9-23-16/h3-6,9-10H,2,7-8,11-12H2,1H3,(H,18,20)
• InChI Key： DWONUAYPAHTMBP-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(S(CC)(=O)=O)C2)(=O)CC1SC=CC=1

Computed Properties

• Exact Mass: 364.09153485g/mol
• Monoisotopic Mass: 364.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų

Additional information on N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(thiophen-2-yl)acetamide

Introduction to N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(thiophen-2-yl)acetamide (CAS No. 954639-96-4)

N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(thiophen-2-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 954639-96-4, belongs to a class of molecules known for their potential biological activity and structural complexity. The intricate arrangement of functional groups within its molecular framework makes it a subject of interest for chemists and biologists alike.

The molecular structure of N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(thiophen-2-yl)acetamide features a combination of tetrahydroisoquinoline and thiophene moieties, which are well-documented for their role in various pharmacological applications. The presence of these heterocyclic compounds suggests that this molecule may exhibit properties relevant to neurological and cardiovascular systems, areas where tetrahydroisoquinolines are frequently studied.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from tetrahydroisoquinoline scaffolds. These compounds have shown promise in preclinical studies as potential treatments for conditions such as depression, Parkinson's disease, and hypertension. The addition of a sulfonyl group and a thiophenyl moiety in N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(thiophen-2-yl)acetamide introduces additional layers of biological activity that could enhance its pharmacological profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The ethanesulfonyl group contributes to the compound's solubility and reactivity, making it a versatile intermediate in further chemical modifications. Researchers have leveraged these properties to explore derivatives with enhanced binding affinity and selectivity for specific biological targets.

One of the most compelling aspects of N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(thiophen-2-yl)acetamide is its potential as a lead compound in drug discovery. Its unique structural features have prompted investigations into its interactions with enzymes and receptors involved in disease pathways. For instance, studies have suggested that derivatives of tetrahydroisoquinolines may modulate neurotransmitter release and receptor activity, offering a novel approach to treating neurodegenerative disorders.

The thiophenyl group in the molecule adds another dimension to its pharmacological potential. Thiophenes are known for their role in antimicrobial and anti-inflammatory agents, and their incorporation into this compound could synergize with the tetrahydroisoquinoline core to produce a multifunctional therapeutic entity. This combination has attracted the interest of medicinal chemists who are exploring structure-function relationships to optimize drug-like properties.

Advances in computational chemistry have enabled researchers to predict the biological activity of N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(thiophen-2-yl)acetamide with greater accuracy. Molecular modeling techniques have been employed to simulate interactions with target proteins, providing insights into how modifications to the molecular structure could improve efficacy and reduce side effects. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries of derivatives.

In clinical settings, the development of new drugs often relies on understanding the pharmacokinetic behavior of candidate compounds. Navigating factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (T) is crucial for ensuring that a drug reaches its target effectively while minimizing adverse effects. Researchers are currently investigating how the structural features of this compound influence its ADME properties using both in vitro assays and animal models.

The growing body of evidence supporting the therapeutic potential of tetrahydroisoquinoline derivatives has spurred collaborations between academic institutions and pharmaceutical companies. These partnerships aim to accelerate the translation of laboratory findings into clinical trials by leveraging expertise in synthetic chemistry, pharmacology, and drug development. Navigating regulatory pathways remains a critical step in bringing such compounds to market but progress is being made through streamlined processes designed to expedite innovation.

Looking ahead, the future research directions for N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-2-(thiophen - ily acetamide appear promising. Ongoing studies focus on refining synthetic routes to improve scalability while maintaining high purity standards necessary for clinical applications. Additionally exploring new derivatives through combinatorial chemistry approaches may uncover additional pharmacological activities that could expand its therapeutic utility further down the line.